Cas no 130444-86-9 (1,3-Benzenediol, 5-pentyl-, monoacetate)

1,3-Benzenediol, 5-pentyl-, monoacetate structure
130444-86-9 structure
Product Name:1,3-Benzenediol, 5-pentyl-, monoacetate
CAS No:130444-86-9
MF:C13H18O3
MW:222.280224323273
CID:1225767
Update Time:2024-08-05

1,3-Benzenediol, 5-pentyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-pentyl-, monoacetate
    • 1,3-Benzenediol, 5-pentyl-, 1-acetate
    • Inchi: 1S/C13H18O3/c1-3-4-5-6-11-7-12(15)9-13(8-11)16-10(2)14/h7-9,15H,3-6H2,1-2H3
    • InChI Key: KJQOQHDRSMWFFR-UHFFFAOYSA-N
    • SMILES: C1(OC(=O)C)=CC(CCCCC)=CC(O)=C1

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 328.5±30.0 °C(Predicted)
  • pka: 9.34±0.10(Predicted)
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